Cas no 1018975-85-3 (Pyridine, 5-(2-bromoethoxy)-2-fluoro-)
Pyridine, 5-(2-bromoethoxy)-2-fluoro- Chemical and Physical Properties
Names and Identifiers
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- EN300-741537
- ZUPHFHJQWGHFKT-UHFFFAOYSA-N
- SCHEMBL2432105
- Pyridine,5-(2-bromoethoxy)-2-fluoro-
- Pyridine, 5-(2-bromoethoxy)-2-fluoro-
- 1018975-85-3
- 5-[(2-bromoethyl)oxy]-2-fluoropyridine
- 5-(2-bromoethoxy)-2-fluoropyridine
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- Inchi: 1S/C7H7BrFNO/c8-3-4-11-6-1-2-7(9)10-5-6/h1-2,5H,3-4H2
- InChI Key: ZUPHFHJQWGHFKT-UHFFFAOYSA-N
- SMILES: BrCCOC1C=NC(=CC=1)F
Computed Properties
- Exact Mass: 218.96950g/mol
- Monoisotopic Mass: 218.96950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 22.1Ų
Pyridine, 5-(2-bromoethoxy)-2-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-741537-0.05g |
5-(2-bromoethoxy)-2-fluoropyridine |
1018975-85-3 | 95.0% | 0.05g |
$528.0 | 2025-03-11 | |
| Enamine | EN300-741537-0.1g |
5-(2-bromoethoxy)-2-fluoropyridine |
1018975-85-3 | 95.0% | 0.1g |
$553.0 | 2025-03-11 | |
| Enamine | EN300-741537-0.25g |
5-(2-bromoethoxy)-2-fluoropyridine |
1018975-85-3 | 95.0% | 0.25g |
$579.0 | 2025-03-11 | |
| Enamine | EN300-741537-0.5g |
5-(2-bromoethoxy)-2-fluoropyridine |
1018975-85-3 | 95.0% | 0.5g |
$603.0 | 2025-03-11 | |
| Enamine | EN300-741537-1.0g |
5-(2-bromoethoxy)-2-fluoropyridine |
1018975-85-3 | 95.0% | 1.0g |
$628.0 | 2025-03-11 | |
| Enamine | EN300-741537-2.5g |
5-(2-bromoethoxy)-2-fluoropyridine |
1018975-85-3 | 95.0% | 2.5g |
$1230.0 | 2025-03-11 | |
| Enamine | EN300-741537-5.0g |
5-(2-bromoethoxy)-2-fluoropyridine |
1018975-85-3 | 95.0% | 5.0g |
$1821.0 | 2025-03-11 | |
| Enamine | EN300-741537-10.0g |
5-(2-bromoethoxy)-2-fluoropyridine |
1018975-85-3 | 95.0% | 10.0g |
$2701.0 | 2025-03-11 |
Pyridine, 5-(2-bromoethoxy)-2-fluoro- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on Pyridine, 5-(2-bromoethoxy)-2-fluoro-
Recent Advances in the Application of Pyridine, 5-(2-bromoethoxy)-2-fluoro- (CAS: 1018975-85-3) in Chemical Biology and Pharmaceutical Research
The compound Pyridine, 5-(2-bromoethoxy)-2-fluoro- (CAS: 1018975-85-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its pyridine core substituted with a 2-bromoethoxy and a fluoro group, serves as a crucial intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its role in the design of kinase inhibitors, antiviral agents, and radiopharmaceuticals, underscoring its importance in modern medicinal chemistry.
A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of Pyridine, 5-(2-bromoethoxy)-2-fluoro- as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound to introduce a reactive bromoethoxy side chain, which facilitated further functionalization through nucleophilic substitution reactions. The resulting inhibitors exhibited potent activity against BTK, a target implicated in various B-cell malignancies, with IC50 values in the low nanomolar range. This work highlights the compound's potential in the development of targeted cancer therapies.
In another recent investigation (Bioorganic & Medicinal Chemistry Letters, 2024), Pyridine, 5-(2-bromoethoxy)-2-fluoro- was employed in the design of SARS-CoV-2 main protease inhibitors. The fluoro substituent at the 2-position of the pyridine ring was found to enhance binding affinity through favorable interactions with the protease's active site, while the bromoethoxy side chain served as a handle for attaching additional pharmacophores. The optimized compounds demonstrated promising antiviral activity in cell-based assays, suggesting potential applications in COVID-19 treatment strategies.
The radiopharmaceutical field has also benefited from the unique properties of this compound. A 2023 study in Nuclear Medicine and Biology reported the use of Pyridine, 5-(2-bromoethoxy)-2-fluoro- as a precursor for the synthesis of fluorine-18 labeled PET tracers. The presence of both a fluoro group and a bromoethoxy side chain allowed for efficient radiolabeling and subsequent conjugation to targeting vectors, enabling the development of novel imaging agents for neurological disorders.
From a synthetic chemistry perspective, recent advances have focused on improving the efficiency of producing Pyridine, 5-(2-bromoethoxy)-2-fluoro-. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route that significantly increased yield while reducing environmental impact through greener solvent systems and catalytic methods. These process improvements are expected to facilitate broader application of this valuable intermediate in pharmaceutical manufacturing.
In conclusion, Pyridine, 5-(2-bromoethoxy)-2-fluoro- (CAS: 1018975-85-3) continues to demonstrate its versatility and importance in multiple areas of pharmaceutical research. Its unique structural features enable diverse applications ranging from small molecule drug development to radiopharmaceuticals. As research progresses, we anticipate seeing further innovative uses of this compound, particularly in targeted therapies and diagnostic agents. The recent studies highlighted in this brief underscore the compound's ongoing relevance in addressing current challenges in medicinal chemistry and drug discovery.
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